molecular formula C10H14N2 B1382024 4-(3,3-Dimethylazetidin-2-yl)pyridine CAS No. 1781917-86-9

4-(3,3-Dimethylazetidin-2-yl)pyridine

Cat. No.: B1382024
CAS No.: 1781917-86-9
M. Wt: 162.23 g/mol
InChI Key: OVCUSDDNWFWDER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,3-Dimethylazetidin-2-yl)pyridine (4-DMP) is a heterocyclic compound with a bicyclic structure that consists of a pyridine ring fused to an azetidine ring. This compound has been found to possess a wide range of biological activities, including antiviral, anti-inflammatory, and antifungal activities. 4-DMP has been studied extensively in the laboratory, and its applications in scientific research are becoming more and more popular.

Scientific Research Applications

Synthesis and Structural Investigation

The compound (E)-4-((pyridine-4-ylmethylene)amino)-N-(pyrimidin-2-yl)benzenesulfonamide, related to 4-(3,3-Dimethylazetidin-2-yl)pyridine, was synthesized and characterized using various spectroscopic methods. Theoretical methods, including Density Functional Theory (DFT), were employed for its analysis. This study highlights its potential in antimicrobial activity and molecular docking studies, indicating its relevance in drug discovery and structural chemistry (Elangovan et al., 2021).

Application in Antibiotic Development

N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine is a key intermediate in the development of premafloxacin, an antibiotic. The preparation process of this intermediate, which includes steps like asymmetric Michael addition, is crucial for the synthesis of antibiotics for veterinary pathogens, demonstrating the role of similar compounds in antibiotic synthesis (Fleck et al., 2003).

Coordination Chemistry and Polymer Formation

Studies on compounds like 4′-(pyrimidin-5-yl)-4,2′:6′,4″-terpyridine show selective coordination to zinc(II). These studies are significant for understanding coordination polymers and their structural characterization, which has implications in materials science and coordination chemistry (Klein et al., 2014).

Photoinduced Tautomerization in Chemistry

The study of 2-(1H-pyrazol-5-yl)pyridines and its derivatives, which are structurally related to this compound, revealed three types of photoreactions. This includes excited-state intramolecular and intermolecular proton transfers. These findings are critical in the field of photochemistry and molecular photophysics (Vetokhina et al., 2012).

Supramolecular Structure Studies

Research on molecules like 3-(2-amino-6-chloropyrimidin-4-yl)-1,1-dimethylprop-2-yn-1-ol monohydrate provides insights into the influence of hydrogen bonding on molecular packing. This is significant for understanding nucleic acid structures and their functions, showcasing the compound's role in biochemistry and molecular biology (Cheng et al., 2011).

Metabolism and Pharmacokinetics Research

A study on 3,3-difluoropyrrolidin-1-yl{(2S,4S)-4-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrrolidin-2-yl}methanone, similar in structure to this compound, provides insights into the metabolism and excretion patterns in various species. This is crucial for drug development and understanding pharmacokinetics (Sharma et al., 2012).

Enantioselective Synthesis in Catalysis

Research on enantiomerically pure 4-(dimethylamino)pyridines, achieved through chemoenzymatic routes, highlights its application in asymmetric catalysis. This is significant for the stereoselective construction of compounds, emphasizing its importance in organic synthesis and catalysis (Busto et al., 2006).

Synthetic Applications in Organic Chemistry

The regiospecific synthesis of 4-substituted pyridines, achieved through reactions involving N-(2,6-dimethyl-4-oxopyridin-1-yl)pyridinium salts, demonstrates the synthetic applications of similar compounds in organic chemistry, particularly in the synthesis of heterocyclic compounds (Katritzky et al., 1980).

Properties

IUPAC Name

4-(3,3-dimethylazetidin-2-yl)pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N2/c1-10(2)7-12-9(10)8-3-5-11-6-4-8/h3-6,9,12H,7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVCUSDDNWFWDER-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CNC1C2=CC=NC=C2)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

162.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1781917-86-9
Record name 4-(3,3-dimethylazetidin-2-yl)pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-(3,3-Dimethylazetidin-2-yl)pyridine
Reactant of Route 2
4-(3,3-Dimethylazetidin-2-yl)pyridine
Reactant of Route 3
4-(3,3-Dimethylazetidin-2-yl)pyridine
Reactant of Route 4
4-(3,3-Dimethylazetidin-2-yl)pyridine
Reactant of Route 5
4-(3,3-Dimethylazetidin-2-yl)pyridine
Reactant of Route 6
4-(3,3-Dimethylazetidin-2-yl)pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.